Cas no 820960-02-9 (1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-)

1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]- structure
820960-02-9 structure
Product name:1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-
CAS No:820960-02-9
MF:C21H17N2OF3S
MW:402.43268
CID:699555
PubChem ID:23614515

1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-
    • 5-[1-(1H-indol-6-yloxy)ethyl]-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
    • SCHEMBL5023890
    • 820960-02-9
    • DTXSID40635173
    • 6-(1-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethoxy)-1H-indole
    • [rac]-6-{1-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethoxy}-1H-indole
    • Inchi: InChI=1S/C21H17F3N2OS/c1-12-19(13(2)27-17-8-5-14-9-10-25-18(14)11-17)28-20(26-12)15-3-6-16(7-4-15)21(22,23)24/h3-11,13,25H,1-2H3
    • InChI Key: YOZISQHCYRRWFU-UHFFFAOYSA-N
    • SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)C(C)OC3=CC4=C(C=C3)C=CN4

Computed Properties

  • Exact Mass: 402.10136883g/mol
  • Monoisotopic Mass: 402.10136883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 66.2Ų

1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]- Related Literature

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